Cas no 2679805-17-3 (methyl (2R,3R)-2-{(benzyloxy)carbonylamino}-3-fluorobutanoate)

• Product Name: methyl (2R,3R)-2-{(benzyloxy)carbonylamino}-3-fluorobutanoate
• CAS No: 2679805-17-3
• MF: C₁₃H₁₆FNO₄
• MW: 269.268847465515
• CID: 5631484
• PubChem ID: 165916511
• Update Time: 2025-05-21

methyl (2R,3R)-2-{(benzyloxy)carbonylamino}-3-fluorobutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28283081
• 2679805-17-3
• methyl (2R,3R)-2-{[(benzyloxy)carbonyl]amino}-3-fluorobutanoate
• methyl (2R,3R)-2-{(benzyloxy)carbonylamino}-3-fluorobutanoate

• Inchi： 1S/C13H16FNO4/c1-9(14)11(12(16)18-2)15-13(17)19-8-10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H,15,17)/t9-,11+/m1/s1
• InChI Key： FENUTINVWDYSIH-KOLCDFICSA-N
• SMILES： F[C@H](C)[C@@H](C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 269.10633615g/mol
• Monoisotopic Mass: 269.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl (2R,3R)-2-{(benzyloxy)carbonylamino}-3-fluorobutanoate

Comprehensive Guide to Methyl (2R,3R)-2-{(benzyloxy)carbonylamino}-3-fluorobutanoate (CAS No. 2679805-17-3)

Methyl (2R,3R)-2-{(benzyloxy)carbonylamino}-3-fluorobutanoate (CAS No. 2679805-17-3) is a fluorinated amino acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its stereospecific (2R,3R) configuration and benzyloxycarbonyl (Cbz) protecting group, is widely utilized in peptide synthesis and drug development. Its unique structural features, including the fluoro substituent at the 3-position, make it a valuable building block for designing bioactive molecules.

The growing interest in fluorinated compounds in medicinal chemistry has positioned methyl (2R,3R)-2-{(benzyloxy)carbonylamino}-3-fluorobutanoate as a key intermediate. Researchers are increasingly exploring its potential in developing enzyme inhibitors, antiviral agents, and other therapeutic candidates. The Cbz-protected amino acid moiety ensures compatibility with standard peptide coupling reactions, while the methyl ester group offers versatility in further derivatization.

From a synthetic perspective, 2679805-17-3 exemplifies the importance of stereochemistry in drug design. The (2R,3R) configuration can significantly influence biological activity, making this compound particularly relevant for studies on structure-activity relationships (SAR). Recent publications highlight its use in creating fluorinated peptidomimetics, a class of compounds gaining attention for their enhanced metabolic stability and membrane permeability compared to traditional peptides.

The pharmaceutical industry's focus on targeted therapies and personalized medicine has increased demand for specialized building blocks like methyl (2R,3R)-2-{(benzyloxy)carbonylamino}-3-fluorobutanoate. Its application extends to the development of PROTACs (Proteolysis Targeting Chimeras) and other novel therapeutic modalities. The compound's fluorine atom serves multiple purposes: it can modulate lipophilicity, influence binding interactions, and improve pharmacokinetic properties.

Quality control of CAS 2679805-17-3 typically involves advanced analytical techniques such as HPLC, NMR, and mass spectrometry to verify purity and stereochemical integrity. Storage recommendations generally suggest keeping the material at 2-8°C under inert atmosphere to maintain stability. The compound's shelf life can be significantly extended when proper storage conditions are maintained.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes to fluorinated amino acid derivatives. While traditional methods often involve multiple protection/deprotection steps, newer catalytic approaches aim to improve atom economy and reduce waste generation. These developments align with the pharmaceutical industry's commitment to environmentally friendly synthesis.

The market for chiral building blocks like methyl (2R,3R)-2-{(benzyloxy)carbonylamino}-3-fluorobutanoate continues to expand, driven by the growing pipeline of biologic drugs and complex therapeutics. Custom synthesis services often include this compound in their catalogs, offering various scales from milligram to kilogram quantities to meet diverse research needs. Pricing typically reflects the compound's high purity requirements and stereochemical purity.

From a regulatory perspective, 2679805-17-3 is generally classified as a research chemical with no specific restrictions in most jurisdictions. However, researchers should always consult current chemical safety guidelines and material safety data sheets (MSDS) before handling. Proper laboratory practices including the use of personal protective equipment are recommended when working with this compound.

The scientific literature reveals numerous applications of methyl (2R,3R)-2-{(benzyloxy)carbonylamino}-3-fluorobutanoate in asymmetric synthesis and medicinal chemistry. Its incorporation into peptide chains has been shown to confer unique conformational properties, making it valuable for studying protein-protein interactions. The fluoro group can serve as a 19F NMR probe, enabling researchers to track molecular behavior in complex biological systems.

Future research directions for CAS 2679805-17-3 may explore its potential in bioconjugation strategies and drug delivery systems. The compound's versatility makes it suitable for creating targeted prodrugs or imaging agents. As the field of precision medicine advances, such specialized building blocks will likely play increasingly important roles in developing next-generation therapeutics.